Cas no 139693-80-4 (Butanoic acid,2-[(2-furanylmethyl)amino]-, 4-penten-1-yl ester)

• Product Name: Butanoic acid,2-[(2-furanylmethyl)amino]-, 4-penten-1-yl ester
• CAS No: 139693-80-4
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 229812
• PubChem ID: 178549
• Update Time: 2025-04-19

Butanoic acid,2-[(2-furanylmethyl)amino]-, 4-penten-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(2-furanylmethyl)amino]-, 4-penten-1-yl ester
• pent-4-enyl 2-(furan-2-ylmethylamino)butanoate
• Pent-4-en-1-yl 2-{[(furan-2-yl)methyl]amino}butanoate
• DTXSID40930554
• 4-Pentenyl (RS)-2-furfurylaminobutanoate
• 139693-80-4
• SCHEMBL4680390

• Inchi： 1S/C14H21NO3/c1-3-5-6-9-18-14(16)13(4-2)15-11-12-8-7-10-17-12/h3,7-8,10,13,15H,1,4-6,9,11H2,2H3
• InChI Key： VXROXNGMMPTDRJ-UHFFFAOYSA-N
• SMILES： O(CCCC=C)C(C(CC)NCC1=CC=CO1)=O

Computed Properties

• Exact Mass: 251.15223
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.47